Cas no 2942-08-7 (4-Nitrobenzo[d]thiazole)

4-Nitrobenzo[d]thiazole Properties

Names and Identifiers

• 4-Nitrobenzo[d]thiazole
• benzothiazole, 4-nitro- (6ci,7ci,8ci,9ci)
• 4-Nitro-benzothiazol
• 4-Nitrobenzothiazole
• 4-Nitro-benzthiazol
• Benzothiazole,4-nitro
• Nitrobenzothiazol
• AC-25092
• Benzothiazole,4-nitro-(6CI,7CI,8CI,9CI)
• 2942-08-7
• DA-17159
• 4-Nitro-1,3-benzothiazole
• DTXSID90345098
• AKOS016003501
• 4-Nitro-1,3-benzothiazole #
• InChI=1/C7H4N2O2S/c10-9(11)5-2-1-3-6-7(5)8-4-12-6/h1-4
• MFCD00022885
• benzothiazole, 4-nitro-
• 4-Nitro-benzothiazole
• F18232
• SCHEMBL7777578
• +Expand

• MDL： MFCD00022885
• InChIKey： HTEFJELLZLFAQE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4N2O2S/c10-9(11)5-2-1-3-6-7(5)8-4-12-6/h1-4H
• SMILES： C1=CC(=C2C(=C1)SC=N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.99900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.99934855g/mol
• Heavy Atom Count: 12
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 87Ų

Experimental Properties

• LogP: 2.72770
• PSA: 86.95000

4-Nitrobenzo[d]thiazole Security Information

4-Nitrobenzo[d]thiazole Customs Data

• HS CODE：2934200090
• Customs Data：

  China Customs Code:

  2934200090

  Overview:

  2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%